
The Pharmacokinetics and Bioavailability of Oral
Enalapril: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enalapril
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and

bioavailability of oral enalapril, an angiotensin-converting enzyme (ACE) inhibitor widely used

in the management of hypertension and heart failure. Enalapril is a prodrug that is hydrolyzed

in the liver to its active metabolite, enalaprilat, which is responsible for its therapeutic effects.

Understanding the absorption, distribution, metabolism, and excretion (ADME) of enalapril and

enalaprilat is critical for optimizing its clinical use and for the development of new drug

formulations.

Pharmacokinetic Profile
The pharmacokinetic properties of enalapril and its active metabolite, enalaprilat, have been

extensively studied. Following oral administration, enalapril is rapidly absorbed and

subsequently converted to enalaprilat.

Absorption
Oral enalapril is well-absorbed from the gastrointestinal tract, with approximately 60% of an

administered dose being absorbed.[1][2][3] The absorption of enalapril is not significantly

affected by the presence of food, allowing for administration without regard to meals.[1][2][4][5]

[6][7] Peak plasma concentrations of enalapril are typically observed within one hour of oral

administration.[1][2][3][4][8]
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Distribution
The volume of distribution for enalapril is reported to be between 1 to 2.4 L/kg.[4] Enalaprilat

is distributed into most tissues, but it poorly crosses the blood-brain barrier.[4] Less than 50%

of enalaprilat is bound to human plasma proteins.

Metabolism
Enalapril is a prodrug that undergoes extensive first-pass metabolism in the liver to form its

active diacid metabolite, enalaprilat.[2][8] This bioactivation is crucial for the drug's therapeutic

effect, as enalapril itself is a weak ACE inhibitor. The conversion is mediated by hepatic

esterases. Beyond its conversion to enalaprilat, no other significant metabolism of enalapril is
observed in humans.[2]

Excretion
Enalapril and enalaprilat are primarily eliminated by the kidneys.[2] Approximately 94% of an

administered dose is recovered in the urine and feces as either enalapril or enalaprilat.[1][2]

[3] Urinary excretion accounts for about 61% of the dose, with approximately 40% of this being

in the form of enalaprilat. Fecal excretion accounts for the remaining 33%.

The elimination of enalaprilat is characterized by a biphasic pattern. The initial phase has a

half-life of 2 to 6 hours, reflecting renal filtration.[8][9] This is followed by a prolonged terminal

phase with a half-life of approximately 36 hours, which is attributed to the binding of enalaprilat

to ACE.[8][9] However, the effective half-life for accumulation following multiple doses is

approximately 11 hours.[2]

Bioavailability
The oral bioavailability of enalapril, in terms of the active metabolite enalaprilat, is

approximately 40%.[10] This is a result of both incomplete absorption of the parent drug and its

first-pass metabolism.

Data Presentation: Pharmacokinetic Parameters
The following tables summarize the key pharmacokinetic parameters for enalapril and

enalaprilat following oral administration of enalapril.
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Table 1: Pharmacokinetic Parameters of Enalapril in Healthy Adult Volunteers

Parameter Value Reference(s)

Absorption ~60% [1][2][3]

Tmax (Time to Peak Plasma

Concentration)
~1 hour [1][2][3][4][8]

Elimination Half-life (t½) 1.3 - 1.6 hours [11][12]

Table 2: Pharmacokinetic Parameters of Enalaprilat in Healthy Adult Volunteers Following Oral

Enalapril Administration

Parameter Value Reference(s)

Bioavailability ~40% [10]

Tmax (Time to Peak Plasma

Concentration)
3 - 4 hours [1][2][3][6][8]

Effective Half-life (t½) (Multiple

Dosing)
~11 hours [2]

Terminal Elimination Half-life

(t½)
35 - 38 hours [8]

Protein Binding < 50%

Experimental Protocols
The determination of enalapril and enalaprilat concentrations in biological matrices is crucial

for pharmacokinetic and bioequivalence studies. The following sections detail typical

experimental protocols.

Bioequivalence Study Design
A common design for a bioequivalence study of enalapril is a single-dose, two-treatment, two-

period, crossover study in healthy volunteers.[13][14][15][16]
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Subjects: Healthy male and non-pregnant, non-lactating female volunteers.[14]

Dose: A single oral dose of a 20 mg enalapril maleate tablet is often used.[11][13][14]

Washout Period: A washout period of at least 7 days separates the two treatment periods.[6]

[13]

Blood Sampling: Venous blood samples are collected at predetermined time points, for

example: 0 (pre-dose), 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, and 48 hours post-dose.[1][3]

Sample Preparation
Plasma samples are typically prepared for analysis using either protein precipitation (PPT) or

solid-phase extraction (SPE).

Protein Precipitation (PPT):

To a 300 µL aliquot of plasma, add 900 µL of ice-cold acetonitrile containing an internal

standard (e.g., tolbutamide).[17][8]

Vortex the mixture for 10 minutes.[17]

Centrifuge at 10,000 rpm for 15 minutes.[17]

The supernatant is then transferred for LC-MS/MS analysis.[17]

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol followed by water.[4][10]

Apply the plasma sample to the cartridge.[4][10]

Wash the cartridge with 20 mmol/L HCl and then with petroleum ether.[4]

Elute the analytes with methanol.[4]

Evaporate the eluent to dryness and reconstitute the residue in the mobile phase for

injection.[4]
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Analytical Method: LC-MS/MS
A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is

commonly used for the simultaneous quantification of enalapril and enalaprilat in human

plasma.[5][8][10]

Chromatographic Separation:

Column: A C18 reversed-phase column (e.g., Zorbax XDB-ODS C18, 2.1mm × 30mm, 3.5

µm).[5]

Mobile Phase: A gradient or isocratic mixture of methanol, water, and formic acid (e.g.,

74:24:2 v/v/v).[5]

Flow Rate: 0.2 mL/min.[5]

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in positive ion mode.[5][8]

Detection Mode: Multiple Reaction Monitoring (MRM).[5][8]

Transitions:

Enalapril: m/z 377 → 234[5][8]

Enalaprilat: m/z 349 → 206[5][8]

Calibration and Quantification:

Calibration curves are constructed by plotting the peak area ratio of the analyte to the

internal standard against the nominal concentration of the calibration standards.

The linear range is typically from 0.1 to 100 ng/mL for both enalapril and enalaprilat.[5]

[10]
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Enalapril Metabolism and Mechanism of Action
The following diagram illustrates the conversion of the prodrug enalapril to its active form,

enalaprilat, and its subsequent inhibition of the Angiotensin-Converting Enzyme (ACE) within

the Renin-Angiotensin-Aldosterone System (RAAS).
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Caption: Metabolic activation of enalapril and its role in the RAAS.
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Experimental Workflow for a Bioequivalence Study
This diagram outlines the typical workflow for a clinical bioequivalence study of an oral

enalapril formulation.
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Caption: Workflow of a two-period crossover bioequivalence study.
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Analytical Sample Preparation Logical Flow
This diagram details the logical steps involved in preparing a plasma sample for the

quantification of enalapril and enalaprilat.

Extraction Method

Collect Venous Blood Sample
in Anticoagulant Tube

Centrifuge to Separate Plasma

Spike Plasma with
Internal Standard

Protein Precipitation
(e.g., with Acetonitrile)

Solid-Phase Extraction
(e.g., C18 cartridge)

Vortex and Centrifuge Elute Analytes

Collect Supernatant

Inject into LC-MS/MS System

Evaporate and Reconstitute

Click to download full resolution via product page

Caption: Plasma sample preparation for LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1671234#pharmacokinetics-and-bioavailability-of-
oral-enalapril]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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